Cas no 1261897-09-9 (3-Methyl-5-(4-trifluoromethoxyphenyl)phenol)
3-Methyl-5-(4-trifluoromethoxyphenyl)phenol is a fluorinated phenolic compound characterized by its trifluoromethoxy and methyl-substituted aromatic structure. This compound exhibits notable chemical stability and lipophilicity due to the presence of the trifluoromethoxy group, enhancing its potential utility in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the trifluoromethoxy substituent may influence reactivity in electrophilic aromatic substitution or coupling reactions. Its structural features make it a promising intermediate for synthesizing bioactive molecules, particularly those requiring enhanced metabolic stability or membrane permeability. The compound's purity and well-defined structure ensure reproducibility in research and industrial processes.
1261897-09-9 structure
Product Name:3-Methyl-5-(4-trifluoromethoxyphenyl)phenol
CAS No:1261897-09-9
MF:C14H11F3O2
MW:268.231154680252
MDL:MFCD18313446
CID:2761985
PubChem ID:53219139
Update Time:2025-06-07
3-Methyl-5-(4-trifluoromethoxyphenyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 1261897-09-9
- 5-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
- DTXSID90684015
- 3-METHYL-5-(4-TRIFLUOROMETHOXYPHENYL)PHENOL
- MFCD18313446
- 3-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%
- 3-Methyl-5-(4-trifluoromethoxyphenyl)phenol
-
- MDL: MFCD18313446
- Inchi: 1S/C14H11F3O2/c1-9-6-11(8-12(18)7-9)10-2-4-13(5-3-10)19-14(15,16)17/h2-8,18H,1H3
- InChI Key: VEUQFLBLBGWJCQ-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1C=C(C=C(C)C=1)O)(F)F
Computed Properties
- Exact Mass: 268.07111408Da
- Monoisotopic Mass: 268.07111408Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 29.5Ų
3-Methyl-5-(4-trifluoromethoxyphenyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB319459-5 g |
3-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%; . |
1261897-09-9 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB319459-5g |
3-Methyl-5-(4-trifluoromethoxyphenyl)phenol, 95%; . |
1261897-09-9 | 95% | 5g |
€1159.00 | 2025-02-21 |
3-Methyl-5-(4-trifluoromethoxyphenyl)phenol Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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